4-methyl-N-(8-methyl-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide

• IUPAC Name: 4-methyl-N-(8-methyl-4-oxopyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide
• InChI: InChI=1S/C19H15N3O2S/c1-11-3-6-13(7-4-11)17(23)21-14-10-20-19-22(18(14)24)15-8-5-12(2)9-16(15)25-19/h3-10H,1-2H3,(H,21,23)
• InChI Key: NVQMCRAHHDAWFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CN=C3N(C2=O)C4=C(S3)C=C(C=C4)C
• Molecular Formula: C19H15N3O2S
• Molecular Weight: 349.4 g/mol

Description

4-methyl-N-(8-methyl-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide is a compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as "compound X" in scientific literature. In

Mechanism of Action

The mechanism of action of 4-methyl-N-(8-methyl-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. Additionally, it has been found to disrupt the cell cycle of cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 4-methyl-N-(8-methyl-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide has both biochemical and physiological effects. Biochemically, it has been found to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. Physiologically, it has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methyl-N-(8-methyl-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide in lab experiments include its potential antibacterial, antifungal, and anticancer properties. Additionally, it has been found to have low toxicity levels, making it a safer alternative to other compounds. However, its limitations include the fact that its mechanism of action is not fully understood and further research is needed to fully understand its potential applications.

Future Directions

For research on 4-methyl-N-(8-methyl-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide include further studies on its potential antibacterial, antifungal, and anticancer properties. Additionally, research is needed to fully understand its mechanism of action and to develop more effective methods of synthesizing the compound. Furthermore, studies on the compound's potential interactions with other drugs and its toxicity levels are needed to fully understand its potential applications in medicine.

Synthesis Methods

The synthesis of 4-methyl-N-(8-methyl-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide involves a multi-step process. The starting material for the synthesis is 2-aminobenzoic acid, which is then converted to 2-(4-methylphenylamino)benzoic acid through a series of reactions. This compound is then reacted with 2-chloro-4-methylbenzoic acid to form the final product, 4-methyl-N-(8-methyl-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide.

Scientific Research Applications

4-methyl-N-(8-methyl-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide has been found to have potential applications in the field of medicine. It has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. Additionally, it has been found to have anticancer properties, specifically against breast cancer cells. Further research is needed to fully understand the potential applications of this compound.